Tetrahydrocurcumin
Tetrahydrocurcumin
Tetrahydrocurcumin belongs to the class of organic compounds known as curcuminoids. These are aromatic compounds containing a curcumin moiety, which is composed of two aryl buten-2-one (feruloyl) chromophores joined by a methylene group. Tetrahydrocurcumin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Tetrahydrocurcumin has been primarily detected in blood. Within the cell, tetrahydrocurcumin is primarily located in the membrane (predicted from logP). Tetrahydrocurcumin can be biosynthesized from curcumin. Outside of the human body, tetrahydrocurcumin can be found in turmeric. This makes tetrahydrocurcumin a potential biomarker for the consumption of this food product.
Tetrahydrocurcumin is a beta-diketone that is curcumin in which both of the double bonds have been reduced to single bonds. It has a role as a metabolite. It is a beta-diketone, a polyphenol and a diarylheptanoid. It derives from a curcumin.
Tetrahydrocurcumin is a beta-diketone that is curcumin in which both of the double bonds have been reduced to single bonds. It has a role as a metabolite. It is a beta-diketone, a polyphenol and a diarylheptanoid. It derives from a curcumin.
Brand Name:
Vulcanchem
CAS No.:
36062-04-1
VCID:
VC0193312
InChI:
InChI=1S/C21H24O6/c1-26-20-11-14(5-9-18(20)24)3-7-16(22)13-17(23)8-4-15-6-10-19(25)21(12-15)27-2/h5-6,9-12,24-25H,3-4,7-8,13H2,1-2H3
SMILES:
Molecular Formula:
C21H24O6
Molecular Weight:
372.4 g/mol
Tetrahydrocurcumin
CAS No.: 36062-04-1
Impurities
VCID: VC0193312
Molecular Formula: C21H24O6
Molecular Weight: 372.4 g/mol
Purity: > 95%
| CAS No. | 36062-04-1 |
|---|---|
| Product Name | Tetrahydrocurcumin |
| Molecular Formula | C21H24O6 |
| Molecular Weight | 372.4 g/mol |
| IUPAC Name | 1,7-bis(4-hydroxy-3-methoxyphenyl)heptane-3,5-dione |
| Standard InChI | InChI=1S/C21H24O6/c1-26-20-11-14(5-9-18(20)24)3-7-16(22)13-17(23)8-4-15-6-10-19(25)21(12-15)27-2/h5-6,9-12,24-25H,3-4,7-8,13H2,1-2H3 |
| Standard InChIKey | LBTVHXHERHESKG-UHFFFAOYSA-N |
| Canonical SMILES | COC1=C(C=CC(=C1)CCC(=O)CC(=O)CCC2=CC(=C(C=C2)O)OC)O |
| Appearance | Yellow Solid |
| Melting Point | 89-93°C |
| Physical Description | Solid |
| Description | Tetrahydrocurcumin belongs to the class of organic compounds known as curcuminoids. These are aromatic compounds containing a curcumin moiety, which is composed of two aryl buten-2-one (feruloyl) chromophores joined by a methylene group. Tetrahydrocurcumin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Tetrahydrocurcumin has been primarily detected in blood. Within the cell, tetrahydrocurcumin is primarily located in the membrane (predicted from logP). Tetrahydrocurcumin can be biosynthesized from curcumin. Outside of the human body, tetrahydrocurcumin can be found in turmeric. This makes tetrahydrocurcumin a potential biomarker for the consumption of this food product. Tetrahydrocurcumin is a beta-diketone that is curcumin in which both of the double bonds have been reduced to single bonds. It has a role as a metabolite. It is a beta-diketone, a polyphenol and a diarylheptanoid. It derives from a curcumin. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 1,7-Bis(4-hydroxy-3-methoxyphenyl)-3,5-heptanedione; HZIV 81-2; NSC 687845; Sabiwhite; Tetrahydrodiferuloylmethane |
| PubChem Compound | 124072 |
| Last Modified | Nov 11 2021 |
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